Cas no 2172312-57-9 (benzyl N-4-(chlorosulfonyl)-2-phenylbutylcarbamate)

• Product Name: benzyl N-4-(chlorosulfonyl)-2-phenylbutylcarbamate
• CAS No: 2172312-57-9
• MF: C₁₈H₂₀ClNO₄S
• MW: 381.87370300293
• CID: 5909727
• PubChem ID: 165508477
• Update Time: 2025-05-26

benzyl N-4-(chlorosulfonyl)-2-phenylbutylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-4-(chlorosulfonyl)-2-phenylbutylcarbamate
• EN300-1440449
• 2172312-57-9
• benzyl N-[4-(chlorosulfonyl)-2-phenylbutyl]carbamate

• Inchi： 1S/C18H20ClNO4S/c19-25(22,23)12-11-17(16-9-5-2-6-10-16)13-20-18(21)24-14-15-7-3-1-4-8-15/h1-10,17H,11-14H2,(H,20,21)
• InChI Key： FVVHQORFMAIVTJ-UHFFFAOYSA-N
• SMILES： ClS(CCC(C1C=CC=CC=1)CNC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 381.0801570g/mol
• Monoisotopic Mass: 381.0801570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 80.8Ų

Additional information on benzyl N-4-(chlorosulfonyl)-2-phenylbutylcarbamate

Benzyl N-4-(chlorosulfonyl)-2-phenylbutylcarbamate: A Comprehensive Overview

Benzyl N-4-(chlorosulfonyl)-2-phenylbutylcarbamate, identified by the CAS number 2172312-57-9, is a complex organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a benzyl group with a chlorosulfonyl-substituted butyl carbamate moiety. The molecule's design allows for versatile interactions, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of benzyl N-4-(chlorosulfonyl)-2-phenylbutylcarbamate in the development of advanced materials and pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of drug delivery systems. The compound's ability to form stable complexes with various biomolecules has been extensively documented, underscoring its potential in therapeutic applications.

The synthesis of benzyl N-4-(chlorosulfonyl)-2-phenylbutylcarbamate involves a multi-step process that requires precise control over reaction conditions. Key steps include the chlorosulfonation of an intermediate compound followed by carbamate formation. This process has been optimized in recent years to enhance yield and purity, making it more accessible for large-scale production.

In terms of applications, benzyl N-4-(chlorosulfonyl)-2-phenylbutylcarbamate has shown promise in the field of polymer chemistry. Its ability to act as a crosslinking agent has led to its use in the development of high-performance polymers with improved mechanical properties. Additionally, the compound has been investigated for its role in catalysis, where it serves as an effective catalyst for various organic reactions.

The environmental impact of benzyl N-4-(chlorosulfonyl)-2-phenylbutylcarbamate has also been a focus of recent research. Studies have demonstrated that the compound exhibits low toxicity to aquatic organisms under controlled conditions. However, further research is needed to fully understand its long-term effects on ecosystems and to develop sustainable methods for its disposal.

In conclusion, benzyl N-4-(chlorosulfonyl)-2-phenylbutylcarbamate (CAS 2172312-57-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and potential for further innovation make it a valuable addition to modern chemical research. As advancements in synthetic methodologies and application studies continue, this compound is poised to play an even greater role in shaping future technologies.